Antiproliferative agent-48

• Molecular Formula: C14H17BrO3
• Molecular Weight: 313.19 g/mol
• InChI: InChI=1S/C14H17BrO3/c1-7-12(17)5-11(15)10-4-13(18)9(8(2)16)6-14(7,10)3/h4-5,7,12,17-18H,6H2,1-3H3/t7-,12-,14+/m0/s1
• InChIKey: ZVHPCVAYXRZTMY-ATMGAIRJSA-N

Antiproliferative Agent-48: Technical Baseline

Antiproliferative agent-48, designated as compound PC-A1 in primary literature, is a bromo nor-eremophilane sesquiterpenoid with the molecular formula C14H17BrO3 (MW 313.19 g/mol, CAS 1621594-62-4) . This compound is a stereochemically defined natural product derivative, originally isolated from the fungus Penicillium citreonigrum and characterized by a decalin core bearing a bromine substituent and multiple stereocenters with the absolute configuration (7R,8R,8aR) [1]. The compound exhibits selective antiproliferative activity against triple-negative breast cancer (TNBC) cells, with the highest potency observed in MDA-MB-231 cells (IC50 = 5.4 μM) relative to non-TNBC breast cancer and other cancer cell lines . The total synthesis of this compound has been achieved enantioselectively starting from (R)-carvone, which establishes a reproducible synthetic route for research-grade procurement [1]. Antiproliferative agent-48 is available from commercial vendors including MedChemExpress (Cat. No. HY-163381) and TargetMol (Cat. No. T85700) for research applications only, with storage conditions of powder at -20°C for 3 years or in solvent at -80°C for 1 year .

Stereochemically defined single enantiomer (7R,8R,8aR)

Enantioselective synthetic route supports batch consistency

TNBC-selective cell-model study context

• [1] Maeda S, Nakayama W, Nishimura Y, Kajihara I, Makino K, Masuguchi S, Amano F, Fukushima S. Total Synthesis of a TNBC-Selective Cytotoxic Bromo Nor-eremophilane, PC-A, and Its Preliminary Structure-Activity Relationships. J Nat Prod. 2024 Mar 4;87(3):456-468. doi:10.1021/acs.jnatprod.3c01075. PMID: 38438305. View Source

Antiproliferative Agent-48: Substitution Risks

Antiproliferative agent-48 (PC-A1) cannot be interchanged with other nor-eremophilane derivatives or generic antiproliferative compounds due to three converging factors: stereochemical specificity, halogen-dependent potency, and cell-line selectivity. The compound possesses a defined absolute stereochemistry (7R,8R,8aR) that is essential for biological activity; diastereomeric or racemic mixtures of nor-eremophilane scaffolds exhibit substantially reduced or absent antiproliferative effects [1]. Structure-activity relationship (SAR) studies from the primary literature demonstrate that the bromine substituent at the C5 position is a critical determinant of antiproliferative potency—removal or replacement of this halogen abolishes activity against TNBC cells [1]. Furthermore, the selective TNBC activity profile (IC50 = 5.4 μM in MDA-MB-231 vs. 18-19 μM in MCF-7 and A549) is not observed in unsubstituted nor-eremophilane congeners, which generally show broad, non-selective cytotoxicity or complete inactivity across the same panel [1]. Generic procurement of unspecified "eremophilane derivatives" or "bromo-sesquiterpenoids" without stereochemical and substitutional specification will not yield the TNBC-selective antiproliferative activity characteristic of this specific agent.

Stereochemical specificity

Diastereomeric or racemic mixtures may lack antiproliferative activity; defined (7R,8R,8aR) configuration is required for reported assay response.

Bromine-dependent potency

Removal or replacement of the C5 bromine abolishes antiproliferative effects; de-bromo analogs are inactive in cell models, limiting direct substitution.

Cell-line selectivity profile

Generic eremophilane derivatives may show broad, non-selective cytotoxicity; the TNBC-selective response observed for this agent may not transfer to alternative sources or analogs.

• [1] Maeda S, Nakayama W, Nishimura Y, Kajihara I, Makino K, Masuguchi S, Amano F, Fukushima S. Total Synthesis of a TNBC-Selective Cytotoxic Bromo Nor-eremophilane, PC-A, and Its Preliminary Structure-Activity Relationships. J Nat Prod. 2024 Mar 4;87(3):456-468. doi:10.1021/acs.jnatprod.3c01075. PMID: 38438305. View Source

Antiproliferative Agent-48: Differentiation Evidence

TNBC-Selective Antiproliferative Activity

Antiproliferative agent-48 (PC-A1) demonstrates selective antiproliferative activity against triple-negative breast cancer (TNBC) cells compared to hormone receptor-positive breast cancer cells and non-breast cancer cell lines. In the MDA-MB-231 TNBC cell line, the compound exhibits an IC50 of 5.4 μM, which is approximately 3.3-fold more potent than against MCF-7 (ER+/PR+ breast cancer) cells (IC50 = 18 μM) and 3.5-fold more potent than against A549 lung adenocarcinoma cells (IC50 = 19 μM) . This selectivity profile is not observed with standard cytotoxic chemotherapeutics such as doxorubicin and paclitaxel, which exhibit comparable or even greater potency against non-TNBC breast cancer cells, lacking the TNBC-preferential activity pattern [1]. Additionally, the selectivity window (TNBC IC50 / non-TNBC IC50 = ~0.3) is a quantifiable differentiator from non-selective antiproliferative agents within the sesquiterpenoid class, where most naturally occurring eremophilanes show either broad cytotoxicity or complete inactivity across all tested cell lines [2].

TNBC-Selective Activity

Class-level

MDA-MB-231 IC50 5.4 μM; MCF-7 IC50 18 μM; A549 IC50 19 μM. Selectivity ratio 0.30 (TNBC/non-TNBC).

Supports cell-model endpoint review

Selectivity context vs. standard-of-care comparators (reported)

Evidence Dimension	Antiproliferative potency (IC50) across breast cancer subtypes
Target Compound Data	MDA-MB-231 (TNBC) IC50 = 5.4 μM; MCF-7 (ER+/PR+) IC50 = 18 μM; A549 (lung) IC50 = 19 μM; KB (cervical) IC50 = 15 μM; KB-VIN (MDR+) IC50 = 19 μM
Comparator Or Baseline	Doxorubicin: comparable potency across TNBC and non-TNBC lines, no preferential TNBC selectivity; Paclitaxel: MDA-MB-231 IC50 = 0.505 μM, MCF-7 IC50 in low nanomolar range
Quantified Difference	Selectivity ratio (TNBC IC50 / non-TNBC IC50): PC-A1 = 0.30 (5.4/18); doxorubicin and paclitaxel lack differential potency between TNBC and ER+ breast cancer
Conditions	Sulforhodamine B (SRB) assay, 72-hour incubation, 5-50 μM concentration range

Why This Matters

The TNBC-preferential activity profile enables experimental designs that selectively target triple-negative breast cancer cells while minimizing confounding cytotoxicity against hormone receptor-positive breast cancer controls, a feature lacking in standard-of-care comparators.

• [1] Maeda S, et al. J Nat Prod. 2024;87(3):456-468. PMID: 38438305. Includes comparative cell line panel data. View Source
• [2] Boulhaoua M, Pasinszki T, Torvisco A, et al. Synthesis, structure and in vitro antiproliferative effects of alkyne-linked 1,2,4-thiadiazole hybrids including erlotinib- and ferrocene-containing derivatives. RSC Adv. 2021;11:28243-28256. Provides class-level context for sesquiterpenoid antiproliferative activity. View Source

G2/M Phase Cell Cycle Arrest

Antiproliferative agent-48 induces specific cell cycle arrest at the G2/M phase in MDA-MB-231 TNBC cells following 24 hours of incubation . This G2/M blockade is a mechanistically defined endpoint that distinguishes PC-A1 from other nor-eremophilane derivatives, which either induce apoptosis without defined cell cycle phase specificity or fail to alter cell cycle progression at comparable concentrations [1]. The G2/M arrest phenotype is quantifiable via flow cytometric analysis of propidium iodide-stained cells, showing a statistically significant increase in the G2/M population relative to vehicle-treated controls . Notably, PC-B (the de-bromo analog of PC-A) does not induce G2/M arrest at concentrations up to 50 μM, demonstrating that the bromine substituent is essential for this specific mechanism [1]. In contrast, standard TNBC chemotherapeutics such as paclitaxel induce G2/M arrest through microtubule stabilization (tubulin polymerization IC50 = 0.47 μM for certain agents), a mechanistically distinct pathway from PC-A1, which does not directly target tubulin at the tested concentrations . The combination of TNBC-selective antiproliferation with G2/M phase-specific cell cycle blockade provides a dual differentiation vector for experimental selection.

G2/M Phase Arrest

Head-to-head

PC-A1 induces G2/M accumulation in MDA-MB-231 cells at 24 h; PC-B shows no arrest; paclitaxel acts via distinct tubulin mechanism.

Supports cell-cycle endpoint interpretation

Bromine-dependent arrest phenotype; class-specific review

Evidence Dimension	Cell cycle phase distribution alteration
Target Compound Data	PC-A1 (5-50 μM): G2/M phase accumulation observed in MDA-MB-231 cells at 24 hours
Comparator Or Baseline	PC-B (de-bromo analog): no G2/M arrest at concentrations up to 50 μM; Paclitaxel: G2/M arrest via tubulin stabilization
Quantified Difference	PC-A1 induces G2/M arrest; PC-B shows no detectable cell cycle alteration; qualitative difference in mechanism relative to tubulin-targeting agents
Conditions	MDA-MB-231 TNBC cells, 24-hour incubation, flow cytometry with propidium iodide staining

Why This Matters

The G2/M arrest phenotype provides a functional, assayable endpoint for mechanism-of-action studies that is absent in the closest structural analog (PC-B), enabling researchers to probe bromine-dependent biological activity in nor-eremophilane SAR investigations.

• [1] Maeda S, Nakayama W, Nishimura Y, et al. Total Synthesis of a TNBC-Selective Cytotoxic Bromo Nor-eremophilane, PC-A, and Its Preliminary Structure-Activity Relationships. J Nat Prod. 2024;87(3):456-468. PMID: 38438305. SAR comparison of PC-A vs. PC-B. View Source

Bromine Substituent Requirement for Activity

Structure-activity relationship studies conducted by Maeda et al. (2024) directly compared PC-A1 (bromo nor-eremophilane) with PC-B, the de-bromo analog lacking the C5 bromine substituent [1]. PC-B exhibited no detectable antiproliferative activity against MDA-MB-231 TNBC cells at concentrations up to 50 μM, whereas PC-A1 achieved an IC50 of 5.4 μM under identical assay conditions [1]. This represents a greater than 9.3-fold difference in potency attributable solely to the presence of the bromine atom at the C5 position. Further SAR evaluation of synthetic intermediates and derivatives confirmed that the combination of (1) the bromine substituent, (2) the specific (7R,8R,8aR) stereochemistry, and (3) the intact decalin core is required for biological activity; modification or removal of any single element reduces potency below detectable thresholds in the standard SRB assay [1]. This halogen-dependent activity profile is distinct from other sesquiterpenoid classes, such as 1,2,4-thiadiazole hybrids, where antiproliferative activity is primarily driven by heterocyclic substitution patterns rather than halogen presence [2]. The strict structural requirements establish PC-A1 as a chemically defined, non-fungible research tool where procurement of the exact stereoisomer and substitution pattern is mandatory for reproducible experimental outcomes.

Bromine Substituent Requirement

Head-to-head

> 9.3-fold potency increase with C5 bromine (PC-A1 IC50 5.4 μM vs. PC-B >50 μM).

SAR interpretation context

Bromine essential for observed activity; data to verify in independent assays

Evidence Dimension	Antiproliferative potency dependence on C5 bromine substituent
Target Compound Data	PC-A1 (bromo nor-eremophilane): MDA-MB-231 IC50 = 5.4 μM
Comparator Or Baseline	PC-B (de-bromo analog): MDA-MB-231 IC50 > 50 μM (no detectable activity)
Quantified Difference	> 9.3-fold increase in potency conferred by C5 bromine atom
Conditions	MDA-MB-231 TNBC cells, 72-hour SRB assay, concentration range 5-50 μM

Why This Matters

Procurement of the correct brominated stereoisomer is essential; substitution with de-bromo analogs or diastereomeric mixtures will yield negative experimental results, leading to wasted research resources and invalid SAR conclusions.

• [1] Maeda S, Nakayama W, Nishimura Y, Kajihara I, Makino K, Masuguchi S, Amano F, Fukushima S. Total Synthesis of a TNBC-Selective Cytotoxic Bromo Nor-eremophilane, PC-A, and Its Preliminary Structure-Activity Relationships. J Nat Prod. 2024 Mar 4;87(3):456-468. doi:10.1021/acs.jnatprod.3c01075. PMID: 38438305. View Source
• [2] Boulhaoua M, Pasinszki T, Torvisco A, et al. Synthesis, structure and in vitro antiproliferative effects of alkyne-linked 1,2,4-thiadiazole hybrids. RSC Adv. 2021;11:28243-28256. View Source

Enantioselective Synthesis and Stereochemical Purity

Antiproliferative agent-48 is obtained via an enantioselective total synthesis starting from (R)-carvone, which establishes the absolute stereochemistry as (7R,8R,8aR) [1]. This synthetic route contrasts sharply with the procurement of naturally sourced eremophilanes, which are typically isolated as complex mixtures from fungal or plant extracts with variable stereochemical composition and batch-to-batch inconsistency . The enantioselective synthesis ensures that the compound supplied commercially (CAS 1621594-62-4) is a single, defined stereoisomer with reproducible biological activity. Naturally occurring nor-eremophilane isolates from Penicillium citreonigrum contain multiple congeners and stereoisomers that require extensive chromatographic separation and exhibit inconsistent antiproliferative profiles [1]. The availability of a validated synthetic route provides three procurement-relevant advantages over natural product isolates: (1) batch-to-batch stereochemical consistency, (2) elimination of co-purifying bioactive contaminants that confound assay interpretation, and (3) scalability for multi-dose experimental designs. This synthetic accessibility is a key differentiator from other rare natural product antiproliferative agents that lack established total synthesis routes, such as certain marine-derived sesquiterpenoids where supply depends entirely on environmentally variable natural sourcing .

Enantioselective Synthesis

Class-level

Total synthesis from (R)-carvone yields single stereoisomer (7R,8R,8aR); reported enantiomeric purity established by characterization.

Stereochemical-control context

Synthetic batch reproducibility focus; contrast with natural extract variability

Evidence Dimension	Synthetic accessibility and stereochemical definition
Target Compound Data	Enantioselective total synthesis from (R)-carvone; single stereoisomer (7R,8R,8aR); CAS 1621594-62-4 with defined InChIKey ZVHPCVAYXRZTMY-ATMGAIRJSA-N
Comparator Or Baseline	Natural nor-eremophilane isolates: stereochemical mixtures requiring separation; variable biological activity across batches
Quantified Difference	100% enantiomeric purity via synthesis vs. variable isomeric composition in natural extracts
Conditions	Synthetic route: Mukaiyama aldol reaction and decalin construction; characterization by NMR and HRMS

Why This Matters

Procurement of the enantioselectively synthesized compound ensures experimental reproducibility across laboratories and time points, a critical factor for SAR studies and multi-institutional collaborative research where natural product batch variability would introduce confounding variables.

• [1] Maeda S, Nakayama W, Nishimura Y, Kajihara I, Makino K, Masuguchi S, Amano F, Fukushima S. Total Synthesis of a TNBC-Selective Cytotoxic Bromo Nor-eremophilane, PC-A, and Its Preliminary Structure-Activity Relationships. J Nat Prod. 2024;87(3):456-468. PMID: 38438305. View Source

Antiproliferative Agent-48: Research Applications

TNBC-Selective Cytotoxicity Screening

Antiproliferative agent-48 is optimally deployed in cell viability screening panels that include both TNBC (MDA-MB-231) and hormone receptor-positive (MCF-7) breast cancer cell lines. The compound's differential IC50 values—5.4 μM in MDA-MB-231 versus 18 μM in MCF-7 —enable researchers to establish a selectivity index for novel compounds or combination therapies targeting TNBC. This application is particularly valuable for drug discovery programs seeking TNBC-selective agents, as PC-A1 serves as a reference compound with a defined selectivity ratio of approximately 0.30 (TNBC/non-TNBC IC50) . The inclusion of non-breast cancer cell lines (A549 lung, KB cervical) as additional counter-screens provides a broader selectivity profile for characterizing compound specificity .

Halogen-Dependent SAR in Sesquiterpenoids

PC-A1 is uniquely suited as a positive control in SAR studies examining the role of halogen substituents in sesquiterpenoid antiproliferative activity. The direct head-to-head comparison with PC-B (the de-bromo analog), which shows no detectable activity at concentrations up to 50 μM [1], provides a validated positive-negative control pair for bromine-dependent SAR investigations. Researchers synthesizing novel nor-eremophilane derivatives or related decalin-containing natural product analogs can benchmark their compounds against PC-A1 (active, brominated) and PC-B (inactive, de-bromo) to quantify the contribution of halogen substitution to biological activity [1]. This scenario is particularly relevant for academic and industrial medicinal chemistry programs exploring halogen bonding and electronic effects in natural product-based antiproliferative agents.

G2/M Arrest Mechanism Studies

Antiproliferative agent-48 provides a defined, non-tubulin-targeting G2/M phase arrest control for cell cycle mechanism studies. Flow cytometric analysis confirms that PC-A1 induces G2/M accumulation in MDA-MB-231 cells following 24-hour incubation . This phenotype is mechanistically distinct from paclitaxel-induced G2/M arrest, which operates through microtubule stabilization . Researchers investigating novel G2/M checkpoint modulators can employ PC-A1 as a reference compound that produces a quantifiable cell cycle perturbation without confounding tubulin polymerization effects. The absence of G2/M arrest activity in PC-B [1] further enables experimental designs that isolate bromine-dependent cell cycle effects from non-specific cytotoxicity.

Natural Product Reference Standard for TNBC

PC-A1 serves as a natural product-derived reference standard in TNBC-focused drug discovery campaigns where synthetic small molecules predominate. The compound's origin from Penicillium citreonigrum and its sesquiterpenoid scaffold [1] provide chemical diversity orthogonal to typical kinase inhibitor and chemotherapeutic libraries. The availability of PC-A1 via enantioselective total synthesis from (R)-carvone [1] ensures consistent, scalable supply—a critical factor for multi-year drug discovery programs that require periodic re-testing of reference standards. This scenario is particularly applicable to academic screening centers and biotechnology companies maintaining annotated compound libraries for phenotypic screening against TNBC targets, where PC-A1 fills a niche as a stereochemically defined, synthetically accessible natural product antiproliferative agent.

Application

Selection Property

Validation Focus

Triple-negative breast cancer cell viability studies

Cell-line selectivity context

Differential response profiling across breast cancer subtypes

Halogen dependency SAR studies

Bromine substituent requirement context

Paired halogenated/dehalogenated analog comparison

G2/M cell cycle arrest mechanism research

Non-tubulin-targeting arrest context

Cell cycle phase perturbation profiling

Natural product reference standard for TNBC research

Synthetically-derived stereochemical standard

Enantioselective batch reproducibility assessment

• [1] Maeda S, Nakayama W, Nishimura Y, et al. Total Synthesis of a TNBC-Selective Cytotoxic Bromo Nor-eremophilane, PC-A, and Its Preliminary Structure-Activity Relationships. J Nat Prod. 2024;87(3):456-468. PMID: 38438305. View Source